![molecular formula C23H23NO4 B4651690 4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide](/img/structure/B4651690.png)
4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide
Overview
Description
4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide, also known as EPM-01, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPM-01 is a benzamide derivative that has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties.
Mechanism of Action
The mechanism of action of 4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways. This compound has also been reported to induce cell cycle arrest and apoptosis in cancer cells by activating the caspase-dependent apoptotic pathway.
Biochemical and Physiological Effects
This compound has been shown to possess various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as IL-6 and TNF-α in vitro and in vivo. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. Furthermore, this compound has been reported to reduce oxidative stress by scavenging free radicals and increasing the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide is its potential therapeutic applications in various diseases. This compound has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the research on 4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide. Firstly, further studies are needed to elucidate the mechanism of action of this compound in various diseases. Secondly, the pharmacokinetic and pharmacodynamic properties of this compound need to be investigated to determine its suitability for drug development. Thirdly, the potential side effects and toxicity of this compound need to be evaluated in preclinical and clinical studies. Fourthly, the efficacy of this compound in combination with other drugs or therapies needs to be explored. Finally, the synthesis of this compound analogs with improved solubility and bioavailability needs to be investigated.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising potential in various therapeutic applications. The synthesis of this compound involves the reaction of 4-ethoxyphenol, 4-methoxybenzylamine, and 4-chlorobenzoyl chloride in the presence of a base. This compound possesses anti-inflammatory, anti-tumor, and anti-oxidant properties and exerts its effects through various mechanisms. The future directions for research on this compound include elucidating its mechanism of action, evaluating its pharmacokinetic and pharmacodynamic properties, exploring its potential side effects and toxicity, investigating its efficacy in combination with other drugs or therapies, and synthesizing this compound analogs with improved solubility and bioavailability.
Scientific Research Applications
4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been reported to exhibit anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. Furthermore, this compound has been shown to possess anti-oxidant properties by scavenging free radicals and reducing oxidative stress.
properties
IUPAC Name |
4-[(4-ethoxyphenoxy)methyl]-N-(4-methoxyphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c1-3-27-21-12-14-22(15-13-21)28-16-17-4-6-18(7-5-17)23(25)24-19-8-10-20(26-2)11-9-19/h4-15H,3,16H2,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRTOZHWKQSHYIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.